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Compound of Interest

Compound Name:
4-(1,1,2,2-

Tetrafluoroethoxy)benzaldehyde

Cat. No.: B1584954 Get Quote

Introduction: A Fluorinated Building Block of
Strategic Importance
In the landscape of modern medicinal chemistry and materials science, the strategic

incorporation of fluorine atoms into molecular scaffolds is a cornerstone of rational design.

Fluorination can profoundly influence a molecule's physicochemical and biological properties,

enhancing metabolic stability, binding affinity, lipophilicity, and bioavailability. Within this

context, 4-(1,1,2,2-Tetrafluoroethoxy)benzaldehyde emerges as a highly valuable and

versatile synthetic intermediate.

This guide provides researchers, chemists, and drug development professionals with a

comprehensive overview of 4-(1,1,2,2-Tetrafluoroethoxy)benzaldehyde (CAS No. 35295-36-

4), focusing on its commercial availability, physicochemical properties, synthetic utility, and safe

handling. The unique combination of a reactive aldehyde "handle" and a metabolically robust

tetrafluoroethoxy group makes this compound a key building block for creating novel

pharmaceuticals and advanced materials.
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Key Synthetic Transformations

Resulting Scaffolds

4-(1,1,2,2-Tetrafluoroethoxy)benzaldehyde

Reductive Amination

+ Amine (R₂NH)
+ Reducing Agent (e.g., NaBH(OAc)₃)

Wittig Reaction / HWE Olefination

+ Ylide / Phosphonate Ester

Condensation Reactions (e.g., Aldol, Knoevenagel)

+ Active Methylene Compound

Grignard / Organolithium Addition

+ Organometallic Reagent (R-MgBr)

Substituted Amines / Heterocycles Stilbenes / Alkenes α,β-Unsaturated Systems Secondary Alcohols
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Start

1. Combine Aldehyde and Amine in DCM/DCE

2. Stir 30-60 min for Imine Formation
(Optional: catalytic AcOH)

3. Add NaBH(OAc)₃
Stir 2-16h

4. Monitor by TLC/LC-MS

Incomplete

5. Quench with NaHCO₃ (aq)
Extract with DCM

Complete

6. Dry, Concentrate & Purify
(Silica Gel Chromatography)

Final Product: Substituted Amine

Click to download full resolution via product page
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[https://www.benchchem.com/product/b1584954#commercial-availability-and-suppliers-of-4-
1-1-2-2-tetrafluoroethoxy-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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